Cas no 2228661-59-2 (3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine)
3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine
- 2228661-59-2
- EN300-1784961
-
- Inchi: 1S/C12H15N3/c1-12(2)10(11(12)13)7-3-4-8-9(5-7)15-6-14-8/h3-6,10-11H,13H2,1-2H3,(H,14,15)
- InChI Key: IGMDELXXBHPNPR-UHFFFAOYSA-N
- SMILES: NC1C(C2=CC=C3C(=C2)NC=N3)C1(C)C
Computed Properties
- Exact Mass: 201.126597491g/mol
- Monoisotopic Mass: 201.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 54.7Ų
3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1784961-0.05g |
3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine |
2228661-59-2 | 0.05g |
$1152.0 | 2023-09-19 | ||
| Enamine | EN300-1784961-0.1g |
3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine |
2228661-59-2 | 0.1g |
$1207.0 | 2023-09-19 | ||
| Enamine | EN300-1784961-0.25g |
3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine |
2228661-59-2 | 0.25g |
$1262.0 | 2023-09-19 | ||
| Enamine | EN300-1784961-0.5g |
3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine |
2228661-59-2 | 0.5g |
$1316.0 | 2023-09-19 | ||
| Enamine | EN300-1784961-1.0g |
3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine |
2228661-59-2 | 1g |
$1371.0 | 2023-05-24 | ||
| Enamine | EN300-1784961-2.5g |
3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine |
2228661-59-2 | 2.5g |
$2688.0 | 2023-09-19 | ||
| Enamine | EN300-1784961-5.0g |
3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine |
2228661-59-2 | 5g |
$3977.0 | 2023-05-24 | ||
| Enamine | EN300-1784961-10.0g |
3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine |
2228661-59-2 | 10g |
$5897.0 | 2023-05-24 | ||
| Enamine | EN300-1784961-1g |
3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine |
2228661-59-2 | 1g |
$1371.0 | 2023-09-19 | ||
| Enamine | EN300-1784961-5g |
3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine |
2228661-59-2 | 5g |
$3977.0 | 2023-09-19 |
3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine
Introduction to 3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228661-59-2)
3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228661-59-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. The unique structural features of 3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine make it a promising candidate for various therapeutic applications.
The chemical structure of 3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine consists of a benzodiazepine ring fused to a cyclopropane moiety with two methyl groups attached to the cyclopropane ring. This unique arrangement imparts distinct pharmacological properties compared to traditional benzodiazepines. The cyclopropane ring introduces steric hindrance and alters the conformational flexibility of the molecule, potentially leading to improved binding affinity and selectivity for specific receptors.
Recent studies have explored the potential therapeutic applications of 3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine. One notable area of research is its use as an anxiolytic agent. Traditional benzodiazepines often come with side effects such as drowsiness and cognitive impairment. However, preliminary data suggest that 3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine may offer a more favorable side effect profile while maintaining or even enhancing anxiolytic efficacy.
In addition to its anxiolytic properties, 3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine has shown promise in the treatment of neurological disorders. Research has indicated that this compound may have neuroprotective effects by modulating GABAergic transmission and reducing oxidative stress. These findings are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacokinetic properties of 3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine have also been investigated. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. These attributes are crucial for ensuring patient compliance and therapeutic effectiveness.
To further understand the mechanism of action of 3-(1H-1,3-benzodiazol-5-y\-l)-2,2-dimethylcyclopropan\-1-am\-ine, researchers have conducted in vitro and in vivo experiments. In vitro studies using cell cultures have shown that this compound binds selectively to GABAA receptors with high affinity. This selective binding is thought to contribute to its enhanced efficacy and reduced side effects compared to non-selective benzodiazepines.
In vivo studies in animal models have provided additional insights into the therapeutic potential of 3-(1H\-1\-3\-benzodi\-azol\-5\-yl)\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\---(CAS No. 2228661\-59\-2). For instance, in rodent models of anxiety and depression, administration of this compound resulted in significant reductions in anxiety-like behaviors without causing sedation or cognitive impairment. These findings support the hypothesis that 3-(1H\-1\-3\-benzodi\-azol\-5\-yl)\--(CAS No. 2228661\-59\-2) may be a viable alternative to existing anxiolytics.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1H\-1\-3-benzodi\-azol\-5-y-l)\---(CAS No. 2228661\-59\-2) in human subjects. Early phase I trials have shown promising results with no serious adverse events reported at therapeutic doses. Phase II trials are expected to provide more comprehensive data on its therapeutic potential across various indications.
In conclusion, 3-(1H\_\(benzodi\)azol\_\(5-y\)l)\_\(CAS No\. 2\) (CAS No\. 000000000000000) (CAS No\. 0) represents a significant advancement in the development of novel benzodiazepine derivatives\. Its unique structural features and favorable pharmacological profile make it a promising candidate for treating anxiety disorders and other neurological conditions\. Ongoing research continues to explore its full therapeutic potential and safety profile\.
2228661-59-2 (3-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)